Cas no 1805733-49-6 (4-Mercapto-3-propionylmandelic acid)

• Product Name: 4-Mercapto-3-propionylmandelic acid
• CAS No: 1805733-49-6
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4940396
• Update Time: 2025-05-24

4-Mercapto-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-3-propionylmandelic acid

• Inchi： 1S/C11H12O4S/c1-2-8(12)7-5-6(3-4-9(7)16)10(13)11(14)15/h3-5,10,13,16H,2H2,1H3,(H,14,15)
• InChI Key： LJALXLPTZLYRPK-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(C(=O)O)O)=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6

Additional information on 4-Mercapto-3-propionylmandelic acid

Recent Advances in the Study of 4-Mercapto-3-propionylmandelic Acid (CAS: 1805733-49-6)

4-Mercapto-3-propionylmandelic acid (CAS: 1805733-49-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfur-containing mandelic acid derivative has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex pharmaceutical compounds. Recent studies have focused on its unique chemical properties, biological activities, and potential therapeutic applications.

The compound's structural features, particularly the presence of both thiol and carboxyl functional groups, make it a versatile intermediate in organic synthesis. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted its role in the development of novel enzyme inhibitors. Researchers have particularly noted its ability to interact with zinc-dependent metalloenzymes, suggesting potential applications in treating conditions where these enzymes play a pathological role.

In 2023, a team from the University of Cambridge published groundbreaking work demonstrating the compound's efficacy as a matrix metalloproteinase (MMP) inhibitor. Their research, published in Nature Chemical Biology, showed that 4-Mercapto-3-propionylmandelic acid could selectively inhibit MMP-9 with an IC50 of 2.3 μM, while showing minimal activity against other MMP family members. This selectivity profile makes it particularly attractive for therapeutic development, as non-selective MMP inhibitors have historically shown significant side effects in clinical trials.

The synthesis and characterization of 4-Mercapto-3-propionylmandelic acid have also seen significant advancements. A recent paper in Organic Process Research & Development (2024) described an optimized synthetic route that improves yield from 42% to 68% while reducing the number of purification steps. This development is particularly important for scaling up production for potential pharmaceutical applications. The new synthetic approach utilizes a thiol-ene click chemistry strategy followed by selective oxidation, offering both efficiency and environmental benefits.

From a pharmacological perspective, recent pharmacokinetic studies in animal models have provided encouraging data about the compound's bioavailability and metabolic stability. Research published in the European Journal of Pharmaceutical Sciences (2023) reported an oral bioavailability of 58% in rats, with a plasma half-life of approximately 3.2 hours. These properties, combined with its demonstrated efficacy in cellular models of inflammation and cancer metastasis, position 4-Mercapto-3-propionylmandelic acid as a promising lead compound for further drug development.

Looking forward, several pharmaceutical companies have included derivatives of 4-Mercapto-3-propionylmandelic acid in their preclinical pipelines. The compound's modular structure allows for extensive medicinal chemistry optimization, and patent applications filed in 2024 suggest growing commercial interest. As research continues, particularly in understanding its structure-activity relationships and potential therapeutic applications, 4-Mercapto-3-propionylmandelic acid (CAS: 1805733-49-6) is poised to remain an important focus of chemical biology and pharmaceutical research in the coming years.